2-Piperidinobenzonitrile
Overview
Description
2-Piperidinobenzonitrile is a chemical compound with the CAS Number: 72752-52-4 and a molecular weight of 186.26 . It is a member of piperidines . The compound is solid at room temperature .
Synthesis Analysis
The synthesis of 2-Piperidinobenzonitrile can be achieved from 2-Cyanophenol . However, the detailed synthesis process is not available in the retrieved data.
Molecular Structure Analysis
The linear formula of 2-Piperidinobenzonitrile is C12H14N2 . For a more detailed molecular structure, you may refer to resources such as the NIST Chemistry WebBook .
Physical And Chemical Properties Analysis
2-Piperidinobenzonitrile is a solid substance at room temperature . It has a molecular weight of 186.26 . More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the retrieved data.
Scientific Research Applications
Synthesis and Characterization
- The structural diversity of the 1,2-diphenylethylamine template, which includes compounds like diphenidine and its methoxy derivatives, has been utilized in drug discovery. These substances have shown N-methyl-D-aspartate (NMDA) receptor antagonist activity, with analytical challenges in chemical analysis due to the presence of positional isomers. The synthesis and characterization of these isomers, including differentiation techniques, have been detailed, highlighting the analytical methodologies employed for their identification and stability analysis (McLaughlin et al., 2016).
Application in Drug Discovery
- Novel benzimidazo[1,2-a]quinolines, substituted with piperidine, pyrrolidine, and piperazine nuclei, have been synthesized using an uncatalyzed amination protocol. These compounds have been characterized spectroscopically and examined for their potential as DNA-specific fluorescent probes due to their enhanced fluorescence emission intensity when bound to ct-DNA, indicating their applicability in biomedical research and drug discovery (Perin et al., 2011).
Anticancer Activity
- A series of 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile compounds were synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines. These compounds exhibited significant antitumor activity, demonstrating the potential of 2-Piperidinobenzonitrile derivatives in the development of new anticancer drugs. The structure-activity relationship (SAR) analysis highlighted the influence of hydrophilicity of substituents on antitumor activity, providing insights into the design of more effective anticancer agents (El-Agrody et al., 2020).
Analytical Method Development
- High-performance liquid chromatographic (HPLC) assay methods have been developed and validated for the quality control and stability studies of new pharmaceutical agents, demonstrating the importance of analytical methodologies in the development and quality assurance of drug candidates derived from 2-Piperidinobenzonitrile and its analogs (Dwivedi et al., 2003).
Safety and Hazards
properties
IUPAC Name |
2-piperidin-1-ylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2/c13-10-11-6-2-3-7-12(11)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEBVSLLKZSAIGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=CC=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378995 |
Source
|
| Record name | 2-Piperidinobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Piperidinobenzonitrile | |
CAS RN |
72752-52-4 |
Source
|
| Record name | 2-(1-Piperidinyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=72752-52-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Piperidin-1-yl-benzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072752524 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Piperidinobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-piperidin-1-yl-benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.577 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 72752-52-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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